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Abstract
Meticrane, a diuretic agent, has been utilized in the management of hypertension.[1][2] This

technical guide provides an in-depth overview of its chemical structure, physicochemical

properties, and known biological activities. The document summarizes quantitative data in

structured tables, elucidates its mechanism of action as a diuretic, and details experimental

protocols from recent studies exploring its potential anti-cancer properties. Visual diagrams

generated using the DOT language are provided to illustrate key pathways and workflows.

Chemical Structure and Identification
Meticrane is a sulfonamide-derivative belonging to the thiochromane class of compounds.[3][4]

Its chemical structure is characterized by a 3,4-dihydro-2H-1-benzothiopyran-1,1-dioxide core,

substituted with a methyl group and a sulfonamide group.

Table 1: Chemical Identifiers for Meticrane
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Identifier Value Reference

IUPAC Name

6-methyl-1,1-dioxo-3,4-

dihydro-2H-thiochromene-7-

sulfonamide

[4]

CAS Number 1084-65-7 [5]

Molecular Formula C₁₀H₁₃NO₄S₂ [5]

Molecular Weight 275.34 g/mol [5]

SMILES
CC1=CC2=C(C=C1S(=O)

(=O)N)S(=O)(=O)CCC2
[4]

InChI

InChI=1S/C10H13NO4S2/c1-

7-5-8-3-2-4-16(12,13)10(8)6-

9(7)17(11,14)15/h5-6H,2-

4H2,1H3,(H2,11,14,15)

[4]

InChIKey
FNQQBFNIYODEMB-

UHFFFAOYSA-N
[5]

Physicochemical Properties
The physicochemical properties of Meticrane are crucial for its formulation, delivery, and

pharmacokinetic profile.

Table 2: Physicochemical Properties of Meticrane
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Property Value Reference

Melting Point 236-237 °C [3]

Boiling Point (Predicted) 549.1 ± 60.0 °C [3]

Solubility

Soluble in DMSO (≥ 50

mg/mL)[2], Sparingly soluble in

DMSO (1-10 mg/ml)[6],

Insoluble in Water (< 0.1

mg/mL)[2]

pKa (Predicted) 9.71 ± 0.20 [3]

LogP (Predicted) 0.5 [4]

Appearance White to off-white solid [3]

Mechanism of Action: Diuretic Effect
Meticrane functions as a diuretic by inhibiting the reabsorption of sodium and chloride ions in

the distal convoluted tubules of the kidney.[2][7] This action is achieved through the blockade of

the sodium-chloride symporter (NCC).[7] The increased concentration of these ions in the

tubular fluid leads to an osmotic retention of water, resulting in increased urine output and a

subsequent reduction in blood volume and pressure.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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